Cas no 31818-94-7 (2H-Tetrazole,2-ethyl-5-phenyl-)

• Product Name: 2H-Tetrazole,2-ethyl-5-phenyl-
• CAS No: 31818-94-7
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 323040
• PubChem ID: 14524424
• Update Time: 2025-04-19

2H-Tetrazole,2-ethyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,2-ethyl-5-phenyl-
• 2-ethyl-5-phenyltetrazole
• 2-Ethyl-5-phenyl-2H-tetrazole
• LogP
• 2-ethyl-5-phenyl-2H-tetraazole
• 31818-94-7
• SCHEMBL2619292
• 2H-Tetrazole, 2-ethyl-5-phenyl-
• DTXSID9067647

• Inchi： 1S/C9H10N4/c1-2-13-11-9(10-12-13)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： IDBMEQUOXCXTOA-UHFFFAOYSA-N
• SMILES： N1(CC)N=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 126.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 2.1

Experimental Properties

• Density: 1.2
• Boiling Point: 324°C at 760 mmHg
• Flash Point: 149.7°C
• Refractive Index: 1.637
• PSA: 43.6